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Compound of Interest

Compound Name: beta-Endosulfan

Cat. No.: B125217 Get Quote

An In-Depth Technical Guide to beta-Endosulfan
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties,

toxicological pathways, environmental fate, and analytical protocols for beta-endosulfan.

Introduction and Chemical Identity
Endosulfan is a broad-spectrum organochlorine insecticide and acaricide.[1] Technical-grade

endosulfan is a mixture of two stereoisomers, alpha (α) and beta (β), in an approximate 7:3

ratio.[2][3] The beta-isomer is generally more persistent in the environment than the alpha-

isomer.[4] Due to its acute toxicity, potential for bioaccumulation, and role as an endocrine

disruptor, the use of endosulfan has been banned or restricted in numerous countries under the

Stockholm Convention.[3] This document focuses specifically on the beta-isomer of

endosulfan.

Table 1: Chemical Identifiers for beta-Endosulfan
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Identifier Value Reference

IUPAC Name

(1S,2S,8R,9R)-1,9,10,11,12,12

-hexachloro-4,6-dioxa-5λ⁴-

thiatricyclo[7.2.1.0²,⁸]dodec-

10-ene 5-oxide

[5]

CAS Number 33213-65-9 [1][5][6]

Molecular Formula C₉H₆Cl₆O₃S [1][5][6]

Synonyms
Endosulfan II, Endosulfan B, β-

Thiodan
[1][6]

Chemical Structure
Beta-endosulfan is a stereoisomer of endosulfan, a derivative of hexachlorocyclopentadiene.

The α and β isomers are configurational isomers that arise from the pyramidal stereochemistry

of the tetravalent sulfur atom.[3] The β-isomer can slowly and irreversibly convert to the more

thermodynamically stable α-form.[3]

2D Structure of beta-EndosulfanFigure 1. 2D Chemical Structure of beta-Endosulfan.

Physicochemical Properties
The physicochemical properties of beta-endosulfan govern its environmental transport, fate,

and bioavailability. Key quantitative data are summarized in the table below.

Table 2: Physicochemical Properties of beta-Endosulfan
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Property Value Conditions Reference

Molecular Weight 406.9 g/mol [5]

Physical State
Brown or colorless

crystalline solid

Standard Temperature

and Pressure
[1][7]

Melting Point 208-210 °C [1]

Boiling Point 449.7 ± 45.0 °C Predicted [8]

Water Solubility 0.28 - 0.33 mg/L 22-25 °C [7][8]

Vapor Pressure 1 x 10⁻⁵ mmHg 25 °C [9]

Octanol-Water

Partition Coefficient

(log Kₒw)

3.62 - 4.34 [9]

Henry's Law Constant 6.5 x 10⁻⁵ atm·m³/mol 20 °C [9]

Toxicology and Mechanism of Action
The primary mechanism of endosulfan's neurotoxicity in both insects and mammals is the

antagonism of the gamma-aminobutyric acid (GABA) receptor.[1][3] It acts as a noncompetitive

blocker of the GABA-gated chloride channels.[10][11]

Mechanism of Action:

The neurotransmitter GABA binds to the GABA-A receptor, a ligand-gated ion channel.

This binding event opens the receptor's integral chloride (Cl⁻) channel.

The influx of Cl⁻ ions into the neuron causes hyperpolarization of the cell membrane, leading

to an inhibitory effect and a reduction in nerve impulse propagation.

Beta-endosulfan binds to a site within the chloride channel pore, physically blocking the

flow of ions.[11]

This blockage prevents GABA-induced hyperpolarization, leading to uncontrolled nerve

impulses, hyperexcitation of the central nervous system, and seizures.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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